Cas no 1864486-82-7 (2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide)

2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the bromo and fluoro substituents, enhance reactivity and selectivity, making it a valuable intermediate in cross-coupling reactions and heterocyclic synthesis. The N-methylcarboxamide group further contributes to its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined molecular structure facilitates precise modifications, supporting advancements in drug discovery and material science.

2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide structure

1864486-82-7 structure

Product Name:2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide

CAS No:1864486-82-7

MF:C₇H₆BrFN₂O

MW:233.037744045258

MDL:MFCD31558231

CID:4781635

Update Time:2025-11-06

2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide
- MDL： MFCD31558231
- Inchi： 1S/C7H6BrFN2O/c1-10-7(12)4-2-6(8)11-3-5(4)9/h2-3H,1H3,(H,10,12)
- InChI Key： CBTNAHQVDHEDSY-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=N1)F)C(NC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 179
XLogP3: 1.3
Topological Polar Surface Area: 42

2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	229285-1g	2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide, 95.00	1864486-82-7		1g	$908.00	2023-09-06
Matrix Scientific	229285-2.500g	2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide, 95.00	1864486-82-7		2.500g	$1486.00	2023-09-06

2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide Related Literature

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Additional information on 2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide

2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide

2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide (CAS No. 1864486-82-7) is a highly specialized organic compound with significant applications in the field of drug discovery and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, fluorine, and a methylamido group. The combination of these substituents imparts distinctive electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The synthesis of 2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide involves a series of carefully optimized reactions, including nucleophilic substitutions and amide formations. Recent advancements in asymmetric catalysis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of similar compounds. This has significantly enhanced the feasibility of scaling up production for industrial applications.

One of the most notable features of this compound is its bioactivity profile. Studies have shown that it exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy.

In addition to its biological applications, 2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide has also been explored for its role in materials chemistry. Its ability to act as a coordinating ligand in metal complexes has led to its use in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's properties. Advanced molecular modeling techniques have revealed insights into its electronic structure and reactivity, paving the way for more efficient synthetic strategies and innovative applications.

In conclusion, 2-Bromo-5-fluoro-N-methylpyridine-4-carboxamide (CAS No. 1864486-82-7) stands out as a versatile compound with wide-ranging potential across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, ensure that it will remain a focal point for scientific exploration for years to come.